![molecular formula C16H16N2O5S B6395290 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% CAS No. 1261978-04-4](/img/structure/B6395290.png)
6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid (6-HPSN) is a widely used compound in scientific research. It is a derivative of nicotinic acid, a compound found naturally in plants and animals. 6-HPSN is a potent inhibitor of the enzyme acetylcholinesterase, which plays an important role in the regulation of neurotransmitter release. 6-HPSN has been used in a variety of scientific research applications, including studies of the nervous system, metabolism, and inflammation.
Scientific Research Applications
6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% has been used in a variety of scientific research applications. It has been used to study the nervous system, including the effects of acetylcholinesterase inhibitors on neurotransmitter release. It has also been used to study the effects of inflammation on the body and to investigate the role of acetylcholine in the regulation of metabolism. 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% has been used in studies of the immune system, including the effects of acetylcholinesterase inhibitors on the production of cytokines. It has also been used to investigate the role of acetylcholine in the regulation of blood pressure.
Mechanism of Action
6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% acts as an acetylcholinesterase inhibitor. Acetylcholinesterase is an enzyme that breaks down the neurotransmitter acetylcholine. By inhibiting this enzyme, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% increases the levels of acetylcholine in the body, which can have a variety of effects on the nervous system, metabolism, and inflammation.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% depend on the dose and duration of treatment. At low doses, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% can increase the levels of acetylcholine in the body, which can lead to increased alertness, improved memory, and enhanced cognitive performance. At high doses, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% can cause muscle weakness, confusion, and tremors. It can also cause a decrease in blood pressure.
Advantages and Limitations for Lab Experiments
6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is stable in solution. It is also relatively non-toxic, making it safe for use in experiments involving animals. However, 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% is not suitable for use in experiments involving humans, as it can cause serious side effects at high doses.
Future Directions
There are a number of potential future directions for research involving 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%. These include further investigation into the effects of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% on the nervous system, metabolism, and inflammation. Additionally, further research is needed to determine the potential therapeutic applications of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%, such as the treatment of neurological disorders. Finally, research is needed to investigate the potential side effects of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%, such as muscle weakness and confusion.
Synthesis Methods
6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95% can be synthesized from a combination of nicotinic acid and 4-pyrrolidinylsulfonylbenzene. In the first step, nicotinic acid is reacted with 4-pyrrolidinylsulfonylbenzene in the presence of a strong base such as sodium hydroxide. This reaction results in the formation of 6-Hydroxy-5-[4-(pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%, which can be isolated by extraction with an organic solvent such as ethyl acetate. The reaction is reversible and can be driven to completion by the addition of an acid such as hydrochloric acid.
properties
IUPAC Name |
6-oxo-5-(4-pyrrolidin-1-ylsulfonylphenyl)-1H-pyridine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16N2O5S/c19-15-14(9-12(10-17-15)16(20)21)11-3-5-13(6-4-11)24(22,23)18-7-1-2-8-18/h3-6,9-10H,1-2,7-8H2,(H,17,19)(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBYZAOXDRLYRRB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CC(=CNC3=O)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80688481 |
Source
|
Record name | 6-Oxo-5-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261978-04-4 |
Source
|
Record name | 6-Oxo-5-[4-(pyrrolidine-1-sulfonyl)phenyl]-1,6-dihydropyridine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80688481 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.